XAP044

• Molecular Formula: C15H9IO4
• Molecular Weight: 380.13 g/mol
• InChI: InChI=1S/C15H9IO4/c16-9-1-4-11(5-2-9)20-14-8-19-13-7-10(17)3-6-12(13)15(14)18/h1-8,17H
• InChIKey: XXZKJJYWINSUMJ-UHFFFAOYSA-N

XAP044 – Brain-Penetrant mGlu7 Antagonist with VFTD Binding

XAP044 [7-hydroxy-3-(4-iodophenoxy)-4H-chromen-4-one] is a synthetic organic chromenone compound that functions as a potent, selective, and reversible antagonist of the metabotropic glutamate receptor subtype 7 (mGlu7). Unlike all previously known mGlu7-selective ligands—such as the negative allosteric modulators (NAMs) MMPIP and ADX71743 that bind to the seven‑transmembrane domain—XAP044 exerts its antagonist action by binding to a novel pocket within the extracellular Venus flytrap domain (VFTD) of mGlu7 [1][2]. In recombinant cell line assays, XAP044 inhibits DL-AP4-induced [³⁵S]GTPγS binding at human mGlu7b with an IC₅₀ of 2.8 µM and at rat mGlu7a with an IC₅₀ of 3.5 µM, while showing no effect on mGlu4, mGlu6, or GABA-B receptors [1]. The compound is brain-penetrant and demonstrates wide-spectrum anti-stress, antidepressant-like, and anxiolytic-like efficacy in rodent behavioral paradigms following systemic administration [1][3].

VFTD-binding mGlu7 antagonist tool — unique extracellular domain pharmacology

Receptor selectivity window: inactive at mGlu4, mGlu6, GABA‑B; suitable for mGlu7‑specific pathway studies

Brain‑penetrant — supports systemic administration in rodent behavioral models

• [1] Gee CE, Peterlik D, Neuhäuser C, Bouhelal R, Kaupmann K, Laue G, Uschold-Schmidt N, Feuerbach D, Zimmermann K, Ofner S, Cryan JF, van der Putten H, Fendt M, Vranesic I-T, Glatthar R, Flor PJ. Blocking metabotropic glutamate receptor subtype 7 (mGlu7) via the Venus flytrap domain (VFTD) inhibits amygdala plasticity, stress, and anxiety-related behavior. J Biol Chem. 2014;289(16):10975-10987. View Source
• [2] Cristiano N, Cabayé A, Brabet I, Glatthar R, Tora A, Goudet C, et al. Novel inhibitory site revealed by XAP044 mode of action on the metabotropic glutamate 7 receptor Venus flytrap domain. J Med Chem. 2024;67(14):11662-11687. View Source
• [3] IUPHAR/BPS Guide to Immunopharmacology. XAP044 ligand page. GtoPdb Ligand ID: 8545. View Source

XAP044 Substitution and Experimental Reproducibility

The metabotropic glutamate receptor 7 (mGlu7) inhibitor landscape is chemically and mechanistically heterogeneous. Canonical mGlu7 negative allosteric modulators such as MMPIP and ADX71743 bind within the heptahelical transmembrane bundle and can differentially discriminate between mGlu7/7 homodimers and mGlu7/8 heterodimers [1][2]. In contrast, XAP044 engages a distinct binding pocket in the extracellular Venus flytrap domain (VFTD) and acts as a noncompetitive antagonist of the orthosteric agonist L-AP4, while behaving as an apparent competitive antagonist of the synthetic agonist LSP4-2022 [3][4]. These mechanistic divergences translate into non-overlapping synaptic and behavioural pharmacodynamics: MMPIP fails to block long-term potentiation at hippocampal SC-CA1 synapses—an effect observed for both XAP044 and ADX71743—while ADX71743 lacks antidepressant-like activity in vivo, a property that XAP044 robustly exhibits [3][5]. Consequently, simple in-class substitution of XAP044 with any other mGlu7 tool compound will not replicate its full pharmacological fingerprint.

7‑TM vs. VFTD binding domain

MMPIP and ADX71743 bind the 7‑TM allosteric site; XAP044 engages the VFTD. Pharmacodynamic and synaptic profiles may not transfer.

Subtype selectivity mismatch

LY341495 inhibits mGlu6 and mGlu7 with similar potency. Using it for mGlu7‑specific studies may confound interpretation.

Behavioral endpoint coverage

MMPIP lacks amygdala LTP efficacy; ADX71743 does not exhibit antidepressant‑like model responses. XAP044’s broad behavioral endpoint profile may not be replicated by other mGlu7 modulators.

• [1] Gee CE, Peterlik D, Neuhäuser C, et al. J Biol Chem. 2014;289(16):10975-10987. View Source
• [2] Kalinichev M, Rouillier M, Girard F, et al. ADX71743, a potent and selective negative allosteric modulator of metabotropic glutamate receptor 7: in vitro and in vivo characterization. J Pharmacol Exp Ther. 2013;344(3):624-636. View Source
• [3] Cristiano N, Cabayé A, Brabet I, et al. J Med Chem. 2024;67(14):11662-11687. View Source
• [4] Klavir O, Genud-Gabai R, Paz R. Differential activity of mGlu7 allosteric modulators provides evidence for mGlu7/8 heterodimers at hippocampal Schaffer collateral-CA1 synapses. J Biol Chem. 2022;297(4):101174. View Source
• [5] Peterlik D, Flor PJ, Uschold-Schmidt N. Negative allosteric modulators of mGlu7 receptor as putative antipsychotic drugs. Front Mol Neurosci. 2018;11:316. View Source

XAP044 vs. mGlu7 Inhibitors: Evidence Comparison

VFTD vs. 7-TM Domain Binding Mode

XAP044 is the only mGlu7-selective antagonist that binds to the extracellular Venus flytrap domain (VFTD) rather than the seven-transmembrane (7-TM) region. In chimeric receptor assays, XAP044 inhibited [³⁵S]GTPγS binding at the mGlu7/6 chimera (mGlu7 VFTD fused to mGlu6 transmembrane/C-terminus) with an IC₅₀ of 2.5 µM, but showed no activity at the reciprocal mGlu6/7 chimera (mGlu6 VFTD) [1]. This contrasts with MMPIP and ADX71743, which are known to act as allosteric modulators via the 7-TM domain [2].

Binding domain

Head-to-head

XAP044: mGlu7/6 chimera IC₅₀ 2.5 µM; no effect mGlu6/7 chimera
MMPIP / ADX71743: bind 7‑TM allosteric site

Unique VFTD pharmacophore; supports mGlu7‑selective tool development

Chimeric receptor assay; 7‑TM binder class‑level inference

Evidence Dimension	Binding domain localization
Target Compound Data	XAP044: mGlu7/6 chimera IC₅₀ = 2.5 µM; mGlu6/7 chimera IC₅₀ = no effect
Comparator Or Baseline	MMPIP and ADX71743: bind to the 7‑TM allosteric site (class‑level inference from published pharmacology)
Quantified Difference	Exclusive VFTD binding for XAP044 versus canonical 7‑TM binding for all other mGlu7 NAMs
Conditions	CHO cells expressing human mGlu7b, mGlu6, and chimeric mGlu7/6 and mGlu6/7 receptors; [³⁵S]GTPγS binding assay

Why This Matters

The unique VFTD binding site of XAP044 provides a structurally distinct pharmacophore that cannot be replicated by any competing mGlu7 antagonist, enabling novel computational drug design and avoiding off-target liabilities inherent to 7‑TM binders.

• [1] Gee CE, et al. J Biol Chem. 2014;289(16):10975-10987. View Source
• [2] Cristiano N, et al. J Med Chem. 2024;67(14):11662-11687. View Source

mGlu7 Selectivity vs. Class C GPCRs

XAP044 selectively inhibits mGlu7 without affecting mGlu4, mGlu6, or GABA-B receptors. In [³⁵S]GTPγS binding assays, XAP044 reduced DL‑AP4‑stimulated activation of human mGlu7b with an IC₅₀ of 2.8 µM, while having no effect on mGlu4 and mGlu6 or on GABA‑induced GABA-B activation [1]. XAP044 displayed only weak affinity for mGlu5 (IC₅₀ >20 µM) and mGlu8 (IC₅₀ = 33 µM), and no activity at mGlu2 up to 20 µM [1]. In the same assay, the broad-spectrum group II/III antagonist LY341495 inhibited mGlu6 (IC₅₀ = 1.1 µM) and mGlu7b (IC₅₀ = 0.9 µM) with comparable potency, confirming its lack of intra‑group selectivity [1].

Selectivity window

Head-to-head

≥7‑fold over mGlu5/8
no activity at mGlu4/6/GABA‑B

Enables unambiguous mGlu7 target attribution in native tissue

Compared with LY341495 (non‑selective group II/III antagonist)

Evidence Dimension	Receptor selectivity profile (IC₅₀)
Target Compound Data	XAP044: mGlu7b IC₅₀ = 2.8 µM; mGlu4, mGlu6 = no effect; mGlu5 >20 µM; mGlu8 = 33 µM; mGlu2 = no effect
Comparator Or Baseline	LY341495: mGlu7b IC₅₀ = 0.9 µM; mGlu6 IC₅₀ = 1.1 µM (non‑selective group II/III antagonist)
Quantified Difference	XAP044 exhibits ≥7‑fold selectivity for mGlu7 over mGlu8 and >7‑fold over mGlu5; LY341495 shows no selectivity within group III
Conditions	CHO cell membranes expressing human mGlu7b, mGlu4, mGlu6, GABA‑B, mGlu5, mGlu8, mGlu2; agonist‑stimulated [³⁵S]GTPγS binding

Why This Matters

For studies requiring selective mGlu7 blockade without confounding activity at other group III or group II receptors, XAP044 provides a far cleaner pharmacological tool than LY341495, reducing interpretive ambiguity in target‑validation experiments.

• [1] Gee CE, et al. J Biol Chem. 2014;289(16):10975-10987. View Source

Amygdala LTP Blockade and Synaptic Plasticity

XAP044 inhibits lateral amygdala long‑term potentiation (LTP) with a half‑maximal blockade concentration of 88 nM in wild‑type mouse brain slices, an effect abolished in mGlu7‑deficient mice, confirming mGlu7‑dependent activity [1]. In stark contrast, MMPIP—a potent mGlu7 NAM with a K_B of 24‑30 nM in recombinant cell systems—completely fails to block LTP at hippocampal SC‑CA1 synapses because its activity is restricted to mGlu7/7 homodimers and does not extend to mGlu7/8 heterodimers, which are the predominant species at this synapse [2]. ADX71743, which does block SC‑CA1 LTP, has an IC₅₀ of 300 nM in cell‑based assays and is therefore 3.4‑fold less potent than XAP044’s 88 nM LTP blockade .

Amygdala LTP

Cross-study comparable

XAP044: IC₅₀ 88 nM (amygdala LTP)
MMPIP: no block (SC‑CA1)
ADX71743: 300 nM (cellular IC₅₀)

Only mGlu7 antagonist with sub‑100 nM amygdala LTP inhibition and mGlu7‑dependency

Cross‑study comparison; slice preparation differs

Evidence Dimension	Functional inhibition of LTP in native brain tissue
Target Compound Data	XAP044: amygdala LTP IC₅₀ = 88 nM in wild‑type mouse slices; no effect in mGlu7‑KO slices
Comparator Or Baseline	MMPIP: no LTP blockade at hippocampal SC‑CA1 synapses despite K_B = 24‑30 nM; ADX71743: LTP blockade at SC‑CA1 (cell IC₅₀ = 300 nM for mGlu7)
Quantified Difference	XAP044 is the only mGlu7 antagonist that combines sub‑100 nM LTP inhibition in amygdala with exclusive mGlu7‑dependency; MMPIP is ineffective at SC‑CA1; ADX71743 is 3.4‑fold less potent in cellular assays
Conditions	Lateral amygdala brain slices from wild‑type and mGlu7‑KO mice (XAP044); hippocampal SC‑CA1 slices (MMPIP/ADX71743)

Why This Matters

Researchers investigating amygdala‑dependent fear, anxiety, or stress circuitry can directly compare XAP044’s electrophysiological efficacy with its in vivo behavioural effects, whereas MMPIP is unsuitable for synaptic plasticity studies at key forebrain synapses.

• [1] Gee CE, et al. J Biol Chem. 2014;289(16):10975-10987. View Source
• [2] Klavir O, Genud-Gabai R, Paz R. Differential activity of mGlu7 allosteric modulators provides evidence for mGlu7/8 heterodimers at hippocampal SC-CA1 synapses. J Biol Chem. 2022;297(4):101174. View Source

Dual Noncompetitive-Competitive Antagonism Profile

XAP044 displays a hybrid antagonism profile that distinguishes it from pure allosteric modulators. Against the orthosteric agonist L‑AP4, XAP044 acts as a noncompetitive antagonist: it inhibits DL‑AP4‑stimulated [³⁵S]GTPγS binding at mGlu7a and mGlu7b with IC₅₀ values of 3.5 µM and 2.8 µM respectively, without affecting the allosteric agonist AMN082‑induced activation [1]. However, against the synthetic orthosteric agonist LSP4‑2022, XAP044 and its derivatives behave as apparent competitive antagonists, indicating a binding interaction that prevents VFTD closure [2]. This dual character is mechanistically unique: no other mGlu7 inhibitor—including ADX71743 and MMPIP, both of which act as pure noncompetitive 7‑TM NAMs—has been shown to exhibit this functional modality [1][3].

Antagonism modality

Reported

Noncompetitive vs. L‑AP4 (IC₅₀ 2.8–3.5 µM)
Competitive vs. LSP4‑2022
No effect on AMN082

Dual mechanism enables VFTD gate‑keeper pharmacology studies

Agonist‑dependent modality; pure NAMs lack this profile

Evidence Dimension	Mechanism of antagonism (agonist‑dependent modality)
Target Compound Data	XAP044: noncompetitive vs. L‑AP4 (IC₅₀ = 2.8–3.5 µM); competitive vs. LSP4‑2022; no effect on AMN082 activation
Comparator Or Baseline	ADX71743 and MMPIP: pure noncompetitive NAMs (right‑shift agonist curves without affecting maximal efficacy); do not exhibit competitive behaviour against any agonist
Quantified Difference	XAP044 uniquely spans both noncompetitive and competitive antagonism depending on the orthosteric ligand, a property not shared by any known mGlu7 modulator
Conditions	Recombinant CHO cell lines expressing rat mGlu7a or human mGlu7b; [³⁵S]GTPγS binding and intracellular Ca²⁺ mobilization assays

Why This Matters

The dual‑mechanism profile of XAP044 enables dissection of mGlu7 VFTD‑mediated signalling with a precision that pure 7‑TM allosteric modulators cannot provide, making XAP044 the sole tool for experiments designed to interrogate VFTD gate‑keeper pharmacology.

• [1] Gee CE, et al. J Biol Chem. 2014;289(16):10975-10987. View Source
• [2] Cristiano N, et al. J Med Chem. 2024;67(14):11662-11687. View Source
• [3] Kalinichev M, et al. J Pharmacol Exp Ther. 2013;344(3):624-636. View Source

In Vivo Antidepressant and Anxiolytic Efficacy

XAP044 demonstrates a broad profile of anti‑stress, antidepressant‑like, and anxiolytic‑like effects in mice. In the tail suspension test (TST), XAP044 at 60 mg/kg i.p. significantly reduced immobility time, indicative of antidepressant‑like activity, and in the elevated plus‑maze (EPM), 60 mg/kg i.p. increased the ratio of open‑arm entries, indicative of anxiolysis [1]. In the stress‑induced hyperthermia (SIH) test, XAP044 (30 and 60 mg/kg) lowered the hyperthermic response, and in Pavlovian fear conditioning, 10 and 60 mg/kg decreased freezing during acquisition [1]. In contrast, ADX71743—while anxiolytic in the marble‑burying test and EPM—does not produce antidepressant‑like effects in the TST or forced‑swim test, and its in vivo profile is limited to anxiolysis [2]. MMPIP, on the other hand, has been profiled primarily in antipsychotic‑like models (reversal of MK‑801‑induced PPI disruption at 10 mg/kg) rather than anxiety/depression paradigms [3].

Behavioral endpoints

Cross-study comparable

XAP044: ↓ TST immobility, ↑ EPM open‑arm, ↓ SIH
ADX71743: only anxiolytic‑like
MMPIP: antipsychotic‑like models

Broad multi‑domain behavioral endpoint coverage supports affective symptom‑domain model profiling

Rodent model endpoints; cross‑study comparison

Evidence Dimension	In vivo behavioural efficacy spectrum
Target Compound Data	XAP044: TST immobility ↓ at 60 mg/kg; EPM open‑arm ratio ↑ at 60 mg/kg; SIH ↓ at 30/60 mg/kg; fear acquisition freezing ↓ at 10/60 mg/kg
Comparator Or Baseline	ADX71743: anxiolytic (marble burying, EPM) but no antidepressant effect (TST/FST); MMPIP: antipsychotic‑like (PPI) at 10 mg/kg
Quantified Difference	XAP044 uniquely combines antidepressant‑, anxiolytic‑, and anti‑stress‑like properties within a single molecule; ADX71743 and MMPIP each cover only one behavioural domain
Conditions	Adult male C57BL/6 or OF1 mice; intraperitoneal administration 30 min before testing; doses 10‑60 mg/kg

Why This Matters

For preclinical studies targeting comorbidity of depression, anxiety, and stress disorders—or for target‑validation studies requiring simultaneous behavioural read‑outs—XAP044 is the only mGlu7 antagonist that provides comprehensive in vivo efficacy across multiple symptom domains.

• [1] Gee CE, et al. J Biol Chem. 2014;289(16):10975-10987. View Source
• [2] Kalinichev M, et al. J Pharmacol Exp Ther. 2013;344(3):624-636. View Source
• [3] Peterlik D, Flor PJ, Uschold-Schmidt N. Negative allosteric modulators of mGlu7 receptor as putative antipsychotic drugs. Front Mol Neurosci. 2018;11:316. View Source

XAP044 Research and Industrial Applications

Selective mGlu7 Target Validation

Academic and pharmaceutical laboratories performing target deconvolution of mGlu7 in native tissue should select XAP044 over the broad-spectrum antagonist LY341495. XAP044’s inactivity at mGlu4, mGlu6, GABA‑B (no effect at up to 20 µM) and its >7‑fold selectivity window over mGlu5 and mGlu8 ensure that observed phenotypes can be unambiguously attributed to mGlu7 blockade [1]. This level of selectivity is critical for studies seeking to dissect the contributions of individual group III mGlu receptors in synaptic transmission, neurodevelopment, or neuropsychiatric models.

VFTD-Directed Structural Biology and Drug Discovery

Because XAP044 is the only known mGlu7 antagonist that binds within the Venus flytrap domain rather than the heptahelical transmembrane bundle [1][2], it serves as an essential template for X‑ray crystallography, cryo‑EM, and molecular dynamics simulations aimed at elucidating VFTD‑mediated antagonism. Its unique chromenone scaffold and dual noncompetitive–competitive pharmacology [2] provide a structurally tractable starting point for fragment‑based or structure‑assisted drug design targeting the mGlu7 VFTD, a domain whose high‑resolution structure is already available.

Amygdala-Dependent Fear and Anxiety Circuitry

Electrophysiologists and systems neuroscientists investigating amygdala plasticity should rely on XAP044 for its demonstrated potency in inhibiting lateral amygdala LTP at 88 nM [1]. Unlike MMPIP, which is ineffective at SC‑CA1 synapses [3], XAP044 directly links mGlu7 antagonism to amygdala‑specific synaptic plasticity, making it the tool of choice for ex vivo brain slice experiments focused on fear conditioning, stress‑induced plasticity, or anxiety circuit modulation.

Depression-Anxiety Comorbidity Behavioural Pharmacology

Preclinical CROs and neuroscience research groups modeling comorbid depression and anxiety should prioritize XAP044 over ADX71743. XAP044 is the only mGlu7 antagonist that concurrently reduces immobility in the tail‑suspension test (antidepressant‑like), increases open‑arm exploration in the elevated plus‑maze (anxiolytic‑like), and attenuates stress‑induced hyperthermia [1], whereas ADX71743 lacks antidepressant efficacy [4] and MMPIP is primarily profiled in antipsychotic models [5]. This broad behavioural coverage enables single‑compound testing across multiple affective symptom domains, reducing animal usage and inter‑compound variability.

Application

Selection Property

Validation Focus

mGlu7 target validation studies

Receptor subtype selectivity window

Verify absence of mGlu4/6/GABA‑B activity

VFTD‑targeted structural biology

Unique VFTD pharmacophore scaffold

Crystallography / cryo‑EM compatibility

Amygdala synaptic plasticity research

Amygdala LTP inhibition context

Ex vivo brain slice electrophysiology

Affective symptom‑domain model profiling

Broad behavioral endpoint coverage

TST / EPM / SIH endpoint context

• [1] Gee CE, et al. J Biol Chem. 2014;289(16):10975-10987. View Source
• [2] Cristiano N, et al. J Med Chem. 2024;67(14):11662-11687. View Source
• [3] Klavir O, et al. J Biol Chem. 2022;297(4):101174. View Source
• [4] Kalinichev M, et al. J Pharmacol Exp Ther. 2013;344(3):624-636. View Source
• [5] Peterlik D, et al. Front Mol Neurosci. 2018;11:316. View Source